Cas no 1263034-17-8 ((2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid)

(2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid is a bifunctional organophosphorus compound featuring both phosphonic acid and phosphoester moieties. Its unique structure enables versatile reactivity, particularly in chelation and coordination chemistry, making it useful as a ligand or intermediate in metal-organic frameworks (MOFs) and catalytic systems. The presence of a chloroethyl group allows for further functionalization, while the phosphonic acid group enhances binding affinity to metal oxides and surfaces. This compound is particularly valuable in materials science for surface modification, corrosion inhibition, and as a precursor for specialized phosphonate-based polymers. Its hydrolytic stability and dual reactivity make it suitable for applications requiring precise molecular design.
(2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid structure
1263034-17-8 structure
Product Name:(2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid
CAS No:1263034-17-8
MF:C4H11ClO6P2
MW:252.527062654495
CID:4692100
Update Time:2025-06-10

(2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloroethyl(hydroxy)phosphoryl)oxyethylphosphonic acid
    • (2-{[(2-chloroethyl)(hydroxy)phosphoryl]oxy}ethyl)phosphonic acid
    • (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid
    • Inchi: 1S/C4H11ClO6P2/c5-1-3-13(9,10)11-2-4-12(6,7)8/h1-4H2,(H,9,10)(H2,6,7,8)
    • InChI Key: XGAMHYRVOIIJEF-UHFFFAOYSA-N
    • SMILES: ClCCP(=O)(O)OCCP(=O)(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Topological Polar Surface Area: 104

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Additional information on (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid

Introduction to (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid (CAS No. 1263034-17-8)

(2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid, identified by its CAS number 1263034-17-8, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of organophosphorus derivatives, which are known for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its phosphonic acid and hydroxyphosphoryloxy functional groups, make it a promising candidate for various biochemical interactions and industrial processes.

The chemical structure of (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid consists of an ethyl chain substituted with a chloroethyl group and a phosphoryloxyethanol moiety. This configuration imparts specific reactivity and solubility characteristics, making it suitable for applications in drug formulation and synthesis. The presence of both hydroxyl and phosphonic acid groups allows for multiple reaction pathways, including esterification, phosphorylation, and hydrolysis, which are crucial for developing novel pharmaceutical agents.

In recent years, there has been a growing interest in organophosphorus compounds due to their potential biological activities. Research has shown that derivatives of phosphonic acid can exhibit inhibitory effects on various enzymes and metabolic pathways, making them valuable in the development of therapeutic agents. For instance, studies have demonstrated the efficacy of phosphonic acid derivatives in targeting enzymes involved in cancer metabolism and inflammation. The compound (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid is being explored for its potential role in modulating these pathways, thereby offering new avenues for drug discovery.

One of the most compelling aspects of this compound is its ability to form stable complexes with metal ions. This property is particularly relevant in the development of metal chelating agents, which are used to treat metal poisoning and enhance the bioavailability of metal-based drugs. The chelating ability of the phosphonic acid group in (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid makes it an attractive candidate for such applications. Furthermore, its solubility in both aqueous and organic solvents enhances its versatility in pharmaceutical formulations.

The synthesis of (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloroethyl group followed by the phosphorylation step is critical for achieving the desired structure. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yields and purity. These synthetic methodologies are essential for producing sufficient quantities of the compound for both research and commercial purposes.

From a pharmaceutical perspective, the compound's potential applications extend beyond enzyme inhibition and metal chelation. Researchers are investigating its role in anti-viral and anti-bacterial therapies due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that it may interfere with essential metabolic processes in pathogens, thereby preventing their growth and replication. This opens up new possibilities for developing novel antimicrobial agents that could address emerging drug-resistant strains.

In addition to its biological significance, (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid also finds utility in material science. Its ability to form stable polymers with other organic compounds makes it a valuable precursor for developing advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even electronic components where specific chemical functionalities are required.

The regulatory landscape for this compound is another critical consideration. While it does not fall under the category of hazardous or controlled substances, its unique properties necessitate careful handling during synthesis, storage, and transportation. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely for various applications.

Future research directions for (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid include exploring its interactions with biological targets at a molecular level. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are being employed to elucidate its binding mechanisms with enzymes and receptors. These studies will provide valuable insights into its potential as a lead compound for drug development.

Moreover, computational modeling techniques are being increasingly used to predict the pharmacokinetic properties of this compound. Molecular dynamics simulations can help researchers understand how it behaves within biological systems, thereby aiding in the design of more effective derivatives. Such computational approaches complement experimental studies by providing rapid screening of potential modifications.

The industrial significance of (2-((2-Chloroethyl)(hydroxy)phosphoryloxy)ethyl)phosphonic Acid cannot be overstated. Its versatility makes it a valuable building block for synthesizing more complex molecules with targeted functionalities. As pharmaceutical companies continue to seek innovative solutions for unmet medical needs, compounds like this one offer hope for discovering next-generation therapeutics.

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